Cas no 2877762-82-6 (2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide)

2-[3-(Thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide is a specialized organic compound featuring a thiomorpholine carbonyl group linked to a pyrrolidine scaffold, further functionalized with an acetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a building block for drug discovery or as a precursor in the synthesis of bioactive molecules. The thiomorpholine group enhances metabolic stability, while the pyrrolidine core offers conformational rigidity, potentially improving target binding affinity. The acetamide functionality provides additional hydrogen-bonding capacity, which may be advantageous in modulating pharmacokinetic properties. Its well-defined molecular architecture makes it suitable for exploratory research in protease inhibition or receptor modulation studies.
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide structure
2877762-82-6 structure
Product Name:2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
CAS No:2877762-82-6
MF:C11H19N3O2S
MW:257.352461099625
CID:5310150
PubChem ID:165432078
Update Time:2025-05-20

2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS040879510
    • 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
    • F6802-8407
    • 2877762-82-6
    • 3-(4-Thiomorpholinylcarbonyl)-1-pyrrolidineacetamide
    • Inchi: 1S/C11H19N3O2S/c12-10(15)8-13-2-1-9(7-13)11(16)14-3-5-17-6-4-14/h9H,1-8H2,(H2,12,15)
    • InChI Key: CNONCRFMSGTPMS-UHFFFAOYSA-N
    • SMILES: N1(CC(N)=O)CCC(C(N2CCSCC2)=O)C1

Computed Properties

  • Exact Mass: 257.11979803g/mol
  • Monoisotopic Mass: 257.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 512.7±50.0 °C(Predicted)
  • pka: 16.35±0.40(Predicted)

2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6802-8407-2μmol
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
2μmol
$85.5 2023-09-07
Life Chemicals
F6802-8407-5μmol
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
5μmol
$94.5 2023-09-07
Life Chemicals
F6802-8407-10μmol
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
10μmol
$103.5 2023-09-07
Life Chemicals
F6802-8407-20μmol
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
20μmol
$118.5 2023-09-07
Life Chemicals
F6802-8407-1mg
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
1mg
$81.0 2023-09-07
Life Chemicals
F6802-8407-2mg
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
2mg
$88.5 2023-09-07
Life Chemicals
F6802-8407-3mg
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
3mg
$94.5 2023-09-07
Life Chemicals
F6802-8407-4mg
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
4mg
$99.0 2023-09-07
Life Chemicals
F6802-8407-5mg
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
5mg
$103.5 2023-09-07
Life Chemicals
F6802-8407-10mg
2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
2877762-82-6
10mg
$118.5 2023-09-07

Additional information on 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide

Introduction to 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide (CAS No. 2877762-82-6)

2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide, identified by its CAS number 2877762-82-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure incorporates a thiomorpholine-4-carbonyl moiety, which is known for its versatility in medicinal chemistry, particularly in the design of bioactive molecules.

The thiomorpholine-4-carbonyl group is a key feature of this compound, contributing to its reactivity and interaction with biological targets. This moiety has been extensively studied for its role in enhancing the pharmacological properties of small molecules, including improved solubility, bioavailability, and target specificity. The presence of this group in 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide suggests that it may exhibit similar advantageous characteristics, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological profiles. The pyrrolidin-1-yl moiety, another critical component of this compound, is frequently employed in medicinal chemistry due to its ability to modulate biological pathways. Pyrrolidine derivatives are known for their role in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation.

The combination of the thiomorpholine-4-carbonyl and pyrrolidin-1-yl groups in 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide creates a framework that is conducive to interactions with biological targets. This structural design allows for the potential development of drugs with high selectivity and efficacy. The compound's ability to engage with specific receptors or enzymes could lead to novel therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates. These tools have enabled researchers to predict the binding affinity and interaction patterns of compounds like 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide with biological targets. Such computational approaches have significantly accelerated the drug discovery process, allowing for more efficient identification of lead compounds.

The pharmacological potential of 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide has not been fully explored, but preliminary studies suggest that it may have applications in several therapeutic areas. For instance, the compound's structural features could make it a viable candidate for treating neurological disorders by modulating neurotransmitter systems. Additionally, its interaction with inflammatory pathways might make it useful in developing anti-inflammatory agents.

In conclusion, 2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide (CAS No. 2877762-82-6) represents a promising compound in pharmaceutical chemistry. Its unique structural composition, featuring both the thiomorpholine-4-carbonyl and pyrrolidin-1-yl moieties, positions it as a candidate for further exploration in drug development. With ongoing research and advancements in computational methods, this compound holds significant potential for contributing to novel therapeutic strategies across various medical fields.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd